Carabrone
Carabrone
Brand Name:
Vulcanchem
CAS No.:
1748-81-8
VCID:
VC0157551
InChI:
InChI=1S/C15H20O3/c1-8(16)4-5-11-12-6-10-9(2)14(17)18-13(10)7-15(11,12)3/h10-13H,2,4-7H2,1,3H3/t10-,11+,12+,13-,15-/m1/s1
SMILES:
CC(=O)CCC1C2C1(CC3C(C2)C(=C)C(=O)O3)C
Molecular Formula:
C15H20O3
Molecular Weight:
248.32 g/mol
Carabrone
CAS No.: 1748-81-8
Main Products
VCID: VC0157551
Molecular Formula: C15H20O3
Molecular Weight: 248.32 g/mol
| CAS No. | 1748-81-8 |
|---|---|
| Product Name | Carabrone |
| Molecular Formula | C15H20O3 |
| Molecular Weight | 248.32 g/mol |
| IUPAC Name | (3aR,4aS,5S,5aR,6aR)-5a-methyl-3-methylidene-5-(3-oxobutyl)-3a,4,4a,5,6,6a-hexahydrocyclopropa[f][1]benzofuran-2-one |
| Standard InChI | InChI=1S/C15H20O3/c1-8(16)4-5-11-12-6-10-9(2)14(17)18-13(10)7-15(11,12)3/h10-13H,2,4-7H2,1,3H3/t10-,11+,12+,13-,15-/m1/s1 |
| Standard InChIKey | AGIQIKMGJVLKMA-NLRWUALESA-N |
| Isomeric SMILES | CC(=O)CC[C@H]1[C@H]2[C@@]1(C[C@@H]3[C@H](C2)C(=C)C(=O)O3)C |
| SMILES | CC(=O)CCC1C2C1(CC3C(C2)C(=C)C(=O)O3)C |
| Canonical SMILES | CC(=O)CCC1C2C1(CC3C(C2)C(=C)C(=O)O3)C |
| Appearance | Cryst. |
| PubChem Compound | 164879 |
| Last Modified | Nov 11 2021 |
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